Decoding the Pharmacological Landscape of 3-Methyl-2-thioxo-1,3-thiazinan-4-one Derivatives: A Technical Guide to Bioactivity and Therapeutic Potential
Decoding the Pharmacological Landscape of 3-Methyl-2-thioxo-1,3-thiazinan-4-one Derivatives: A Technical Guide to Bioactivity and Therapeutic Potential
Executive Summary
The pursuit of novel pharmacophores in modern drug discovery often hinges on the functional versatility of heterocyclic core structures. Among these, the 1,3-thiazinan-4-one scaffold—particularly its 2-thioxo and 3-methyl substituted derivatives—has emerged as a highly privileged structural motif. Exhibiting an inherently dense array of hydrogen-bond acceptors, tunable lipophilicity, and multiple functionalization vectors (C-2, C-6, and N-3), these derivatives allow for precise structure-activity relationship (SAR) optimization.
As a Senior Application Scientist, I present this whitepaper to systematically deconstruct the molecular mechanisms, biological activities, and experimental validation frameworks associated with 3-methyl-2-thioxo-1,3-thiazinan-4-one derivatives. This guide is engineered to provide drug development professionals with actionable, rigorously validated intelligence for advancing thiazinane-based assets.
Chemical Space & Structural Significance
The foundational core, 3-methyl-2-thioxo-1,3-thiazinan-4-one, combines an endocyclic sulfur atom with an exocyclic thioxo group, alongside a well-defined lactam-like carbonyl. This unique electron distribution makes the molecule capable of diverse interactions:
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Metal Chelation: The sulfur/carbonyl juxtaposition mimics standard metal-binding pharmacophores, making it uniquely suited to target metalloenzymes or kinases.
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Covalent Modifiability: The unsaturated or transiently reactive states of substituted thiazinan-4-ones can act as selective Michael acceptors or competitive inhibitors.
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Bio-isosterism: The ring system routinely serves as a bio-isostere for rhodanine, thiazolidinediones, and pyrimidines, mitigating the severe off-target toxicities often associated with five-membered equivalents.
Primary Biological Activities and Mechanistic Pathways
Oncology: Immuno-Modulation via IDO1 Inhibition
A critical hurdle in oncology is tumor-driven immunosuppression. The enzyme Indoleamine 2,3-dioxygenase (IDO1) catabolizes L-tryptophan into kynurenine. Tryptophan depletion and kynurenine accumulation forcefully arrest the proliferation of cytotoxic T-cells, enabling the tumor to evade immune surveillance[1].
Derivatives of 2-thioxo-1,3-thiazinan-4-one have been identified as highly potent inhibitors of IDO1[2]. By directly antagonizing IDO1's catalytic pocket, these molecules halt tryptophan degradation, thereby breaking the local immune tolerance and rescuing T-cell activation in the tumor microenvironment[1].
Figure 1: Mechanism of IDO1 inhibition by thiazinan-4-one reversing T-cell immunosuppression.
Targeted Oncology: FLT3/VEGFR2 Dual Inhibition
The 1,3-thiazinan-4-one core (often modified with urea-based pendants) exhibits profound kinase inhibitory profiles. In Acute Myeloid Leukemia (AML), dual FLT3/VEGFR2 inhibitors derived from this scaffold effectively suppress malignant blast proliferation and concomitant tumor angiogenesis, proving superior to single-kinase targeting strategies[3].
Anti-Inflammatory Vectors (COX-1/COX-2)
Inflammation management demands high selectivity to circumvent gastrointestinal toxicity. 3-Alkyl-2-aryl-1,3-thiazinan-4-one derivatives incorporating a methylsulfonyl moiety have demonstrated phenomenal cyclooxygenase (COX-2) selectivity[4]. The inclusion of a benzyl group radically amplifies this selectivity compared to aliphatic substituents.
Infectious Disease: Antimalarial Efficacy
The hybridization of the 1,3-thiazinan-4-one skeleton with a 7-chloro-4-aminoquinoline moiety targets Plasmodium falciparum. The thiazinane core contributes crucial lipophilic bulk required to penetrate the parasitic food vacuole, effectively preventing heme detoxification.
Quantitative Bioactivity Summary
To facilitate rational design, the observed bioactivity metrics of validated thiazinan-4-one modifications are consolidated below.
| Derivative Scaffold / Substitution | Primary Target | Therapeutic Indication | Key Quantitative Metric | Ref |
| Benzyl-1,3-thiazinan-4-one | COX-2 | Inflammation | IC50 = 0.06 µM (Selectivity Index > 285) | [4] |
| 2-thioxo-1,3-thiazinan-4-one | IDO1 | Immuno-Oncology | Dose-dependent T-cell rescue | [1] |
| Urea-linked thiazinan-4-one | FLT3 / VEGFR2 | Acute Myeloid Leukemia | Potent Dual Inhibition (Nanomolar range) | [3] |
| 3-(3-(7-chloroquinolin-4-ylamino)propyl)-1,3-thiazinan-4-one | Heme Polymerase | Malaria (P. falciparum) | Superior suppression vs. CQ standard |
Experimental Methodologies & Self-Validating Protocols
To ensure robust replication, the following procedures emphasize the causality of specific methodological decisions, ensuring a self-validating scientific environment.
Solvent-Free Synthesis of 2-thioxo-1,3-thiazinan-4-one Derivatives
The transition to solvent-free, one-pot synthesis fundamentally improves atom economy while utilizing the intrinsic reactivity of transient intermediates to push the equilibrium forward.
Step-by-Step Methodology:
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Dithiocarbamate Formation: Equimolar amounts of primary amine (1 mmol) and carbon disulfide (1 mmol) are combined at room temperature.
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Causality: Immediate nucleophilic addition generates an alkyl ammonium dithiocarbamate salt. Operating without solvent ensures maximal localized concentration, driving the thermodynamic stability of the intermediate.
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Michael Addition & Cyclization: Acryloyl chloride (1 mmol) is slowly added to the reaction mixture.
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Causality: Acryloyl chloride acts as a dielectrophile. The dithiocarbamate intermediate first attacks the alkene (Michael addition), positioning the amine perfectly to attack the acyl chloride in a subsequent, rapid intramolecular cyclization, extruding HCl[5].
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Purification & Validation: The crude reaction runs for 15 minutes, followed by washing.
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Self-Validation Protocol: Before any biological assays, the product's identity must be orthogonally verified via
C-NMR (specifically checking for the diagnostic C=S peak near 200.8 ppm and the C=O peak near 167.0 ppm) to ensure no unreacted acryloyl chloride remains, which would cause false positives in bioassays via indiscriminate alkylation[5].
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Figure 2: Catalyst-free, solvent-free synthetic workflow of thiazinan-4-one derivatives.
In-Vitro IDO1 Cellular Inhibition Assay
Evaluating the capability of thiazinan-4-ones to reverse immunosuppression requires a carefully controlled cellular environment.
Step-by-Step Methodology:
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Cellular Induction: Seed HeLa cells in a 96-well plate. Treat with Recombinant Human IFN-
(50 ng/mL) for 24 hours.-
Causality: HeLa cells possess negligible baseline IDO1. IFN-
artificially triggers the JAK/STAT pathway to induce robust IDO1 expression, accurately mimicking a tumor's immunosuppressive microenvironment[1].
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Compound Dosing & Counter-Screen: Add the target thiazinan-4-one derivative (serial dilutions in DMSO, max 0.5% final concentration).
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Self-Validation Protocol: Parallel wells must undergo an MTT/CellTiter-Glo viability assay. Causality: If the compound is broadly cytotoxic, cells will die, leading to an artificial drop in kynurenine production. A verified IDO1 inhibitor must lower kynurenine without compromising gross cellular viability.
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Substrate Saturation: Supplement media with 100 µM L-Tryptophan.
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Causality: Supplying excess substrate ensures the reaction velocity relies entirely on enzyme efficiency and antagonist efficacy rather than substrate depletion.
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Spectrophotometric Readout: Extract supernatants, treat with Trichloroacetic acid (to hydrolyze intermediate N-formylkynurenine), and react with Ehrlich’s reagent (2% p-dimethylaminobenzaldehyde in glacial acetic acid).
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Causality: Ehrlich's reagent selectively reacts with the primary amine of kynurenine to yield a bright yellow Schiff base, enabling quantitative absorbance readings at 490 nm against a standard curve.
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Future Directions: Expanding the Paridgm
Given the validated molecular activity of 3-methyl-2-thioxo-1,3-thiazinan-4-one derivatives in immuno-oncology and kinase inhibition, future optimization should leverage Scaffold Hopping and PROTACs (Proteolysis Targeting Chimeras) . By utilizing the thiazinan-4-one framework as a high-affinity "warhead" to recruit target proteins (like IDO1 or FLT3) and linking it to an E3 ligase ligand, researchers could shift the paradigm from transient enzymatic inhibition to permanent target degradation.
References
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Synthesis and antimalarial activity evaluation of 3-(3-(7-chloroquinolin-4-ylamino)propyl)-1,3-thiazinan-4-one derivatives. Arabian Journal of Chemistry.
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Therapeutic Utility of 1, 3-Thiazines. Saudi J. Med. Pharm. Sci.. 4
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Identification of 1,3-thiazinan-4-one urea-based derivatives as potent FLT3/VEGFR2 dual inhibitors for the treatment of acute myeloid leukemia. Journal of Molecular Structure (via R Discovery). 3
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Solvent Free One-Pot Synthesis of 2-thioxo-1,3-thiazinane-4-one Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements. 5
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WO2009073620A2 / CA2707308A1 - Ido inhibitors. Google Patents. 1
